Cas no 2411263-18-6 (tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2411263-18-6
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 6006847
• PubChem ID: 146103419
• Update Time: 2025-05-23

tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• EN300-26605384
• Tert-butyl 7-[(prop-2-enoylamino)methyl]-2,3-dihydro-1,4-benzoxazine-4-carboxylate
• 2411263-18-6
• Z3292142511
• tert-butyl 7-[(prop-2-enamido)methyl]-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C17H22N2O4/c1-5-15(20)18-11-12-6-7-13-14(10-12)22-9-8-19(13)16(21)23-17(2,3)4/h5-7,10H,1,8-9,11H2,2-4H3,(H,18,20)
• InChI Key： YQOOLDVMWAOUEU-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2C=CC(CNC(C=C)=O)=CC1=2

Computed Properties

• Exact Mass: 318.15795719g/mol
• Monoisotopic Mass: 318.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Comprehensive Overview of tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2411263-18-6)

The compound tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate (CAS No. 2411263-18-6) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a benzoxazine core and a prop-2-enamido side chain, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and inflammatory disorders.

One of the key reasons for the growing interest in tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is its role as a precursor in the synthesis of small-molecule inhibitors and modulators. The benzoxazine scaffold is known for its pharmacological relevance, often associated with anti-inflammatory, antimicrobial, and neuroprotective properties. This makes CAS No. 2411263-18-6 a valuable building block for researchers exploring new treatments for conditions such as Alzheimer's disease, Parkinson's disease, and chronic pain.

In recent years, the demand for high-purity intermediates like tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and academic labs alike are leveraging this compound to accelerate the discovery of next-generation drugs. Its compatibility with various cross-coupling reactions and click chemistry techniques further enhances its utility in modern synthetic workflows.

Another area where CAS No. 2411263-18-6 is making an impact is in the development of targeted drug delivery systems. The prop-2-enamido moiety provides a reactive handle for conjugation with polymers, nanoparticles, and other carriers, enabling the creation of smart therapeutics with improved bioavailability and reduced side effects. This aligns with the current trend toward personalized medicine, where precision and efficiency are paramount.

From a synthetic chemistry perspective, the tert-butyl ester group in tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate offers excellent stability under a wide range of reaction conditions, making it an ideal candidate for multi-step syntheses. Researchers frequently employ this compound in the construction of heterocyclic frameworks, which are prevalent in many FDA-approved drugs. Its compatibility with green chemistry principles, such as solvent-free reactions and catalytic transformations, also contributes to its appeal in sustainable drug development.

The analytical characterization of CAS No. 2411263-18-6 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency for research applications. Quality control is critical, as even minor impurities can affect the outcomes of biological assays and clinical studies. This underscores the importance of sourcing this compound from reputable suppliers who adhere to stringent GMP and ISO standards.

Looking ahead, the potential of tert-butyl 7-(prop-2-enamido)methyl-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate is vast. As the pharmaceutical industry continues to explore innovative drug candidates, this compound is poised to play a pivotal role in the discovery of breakthrough therapies. Its combination of structural versatility, synthetic accessibility, and biological relevance makes it a standout choice for researchers tackling some of the most challenging medical conditions of our time.